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Compound of Interest

Compound Name: PHENAFLEUR

Cat. No.: B1618771 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

distinct olfactory characteristics of Phenafleur and Phenyl Ethyl Alcohol, supported by

available experimental data and insights into the underlying signaling pathways.

This guide provides a comprehensive comparison of the olfactory properties of two significant

floral fragrance ingredients: Phenafleur and Phenyl Ethyl Alcohol. While both contribute to the

floral scent profiles widely utilized in research and product development, they possess unique

characteristics. This document summarizes their individual olfactory notes, presents available

quantitative data, outlines relevant experimental protocols, and illustrates the foundational

signaling pathway responsible for their perception.

Olfactory Profile Comparison
A side-by-side comparison of the general olfactory and chemical properties of Phenafleur and

Phenyl Ethyl Alcohol reveals their distinct roles in fragrance creation.
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Property Phenafleur Phenyl Ethyl Alcohol (PEA)

Odor Description

A refined floral note with

hyacinth and green nuances,

modified by a fruity, raspberry-

like effect.[1][2][3]

A mild, warm, and fresh floral

scent with distinct rose and

honey notes, sometimes

described as bready.[4]

Note Impact
Primarily a low-impact top and

heart note ingredient.[1][2]

Functions as a rosy mid-note

builder and can modify sharp

floral edges.

Substantivity
High, lasting for more than 48

hours on a testing strip.[1][2]

Moderate to poor tenacity,

lasting approximately 32 hours

on a testing strip.

Typical Use Level
Up to 20% in fragrance

concentrates.[1][3]

Can be used in high

concentrations, sometimes up

to 40% in certain formulations.

Chemical Formula C₁₄H₂₀O C₈H₁₀O

Molecular Weight 204.31 g/mol 122.16 g/mol

CAS Number 80858-47-5 60-12-8

Quantitative Olfactory Data
Quantitative data for the olfactory properties of fragrance ingredients are crucial for precise

formulation and research. While extensive quantitative data for Phenafleur is not readily

available in public literature, Phenyl Ethyl Alcohol has been a subject of study, particularly

concerning its odor detection threshold.

Table 2: Odor Detection Threshold of Phenyl Ethyl Alcohol
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Solvent
Detection Threshold
(Liquid Concentration
Step)

Reference

Propylene Glycol (PG) 4.0 --INVALID-LINK--

Dipropylene Glycol (DPG) 4.0 --INVALID-LINK--

Mineral Oil (MO) 5.5 --INVALID-LINK--

Liquid Paraffin (LP) 6.5 --INVALID-LINK--

Note: The detection threshold is presented as the dilution step at which the odor becomes

detectable by a human panel. A higher step number indicates a lower concentration, and

therefore a lower detection threshold.

Experimental Protocols
The determination of olfactory properties relies on standardized and rigorous experimental

methodologies. The following protocols are fundamental to the data presented and are widely

used in the field of sensory science.

Gas Chromatography-Olfactometry (GC-O)
GC-O is a powerful technique that combines the separation capabilities of gas chromatography

with the sensitivity of the human nose as a detector. This method is instrumental in identifying

the specific volatile compounds responsible for the characteristic aroma of a substance.

Experimental Workflow for GC-O Analysis:

Caption: Gas Chromatography-Olfactometry (GC-O) Experimental Workflow.

In a typical GC-O experiment, the volatile compounds from a sample are extracted, often using

Headspace Solid-Phase Microextraction (HS-SPME), and injected into a gas chromatograph.

The separated compounds are then split between a mass spectrometer for chemical

identification and a sniffing port where a trained sensory panelist identifies and describes the

odor of each eluting compound. A study on hyacinth flowers, which share an olfactory note with
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Phenafleur, utilized HS-SPME GC/MS to identify Phenyl ethyl alcohol as a major volatile

component.[5][6]

Odor Threshold Determination
This protocol is used to determine the lowest concentration of a substance that can be

detected by the human sense of smell.

Experimental Workflow for Odor Threshold Determination:

Caption: Odor Threshold Determination Workflow.

A series of dilutions of the odorant in a solvent are prepared. These are presented to a panel of

trained human subjects in order of increasing concentration. A common method is the three-

alternative forced-choice test, where the panelist is presented with three samples, one

containing the odorant and two blanks, and must identify the one that is different. The threshold

is typically calculated as the geometric mean of the concentration at which the odor was last

not detected and the one at which it was first detected.[7][8]

Olfactory Signaling Pathway
The perception of floral scents, like those of Phenafleur and Phenyl Ethyl Alcohol, is initiated

by the interaction of odorant molecules with olfactory receptors (ORs) located in the nasal

cavity. These receptors are G-protein coupled receptors (GPCRs), and their activation triggers

a cascade of intracellular events that ultimately leads to the perception of smell.

Generalized Olfactory Signaling Pathway:

Caption: Generalized Olfactory Transduction Cascade.

When an odorant molecule binds to its specific olfactory receptor, it causes a conformational

change in the receptor, activating an associated G-protein (specifically Gαolf). This activated G-

protein then stimulates adenylyl cyclase to produce cyclic AMP (cAMP). The increase in

intracellular cAMP opens cyclic nucleotide-gated ion channels, leading to an influx of calcium

and sodium ions. This influx causes depolarization of the neuron's membrane. The increased

intracellular calcium also opens calcium-activated chloride channels, leading to an efflux of

chloride ions, which further depolarizes the cell. If this depolarization reaches a certain
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threshold, it generates an action potential that travels to the olfactory bulb in the brain, where

the signal is processed, leading to the perception of a specific scent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1618771?utm_src=pdf-custom-synthesis
https://www.iff.com/scent/ingredients-compendium/phenafleur/
https://www.specialchem.com/cosmetics/product/iff-phenafleur
https://www.thegoodscentscompany.com/data/rw1006462.html
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Phenethyl_alcohol/
https://www.proceedings.bas.bg/index.php/cr/article/view/175
https://www.proceedings.bas.bg/index.php/cr/article/view/175
https://www.researchgate.net/publication/364970345_Detection_of_Volatile_Compounds_of_Hyacinth_Flowers_Hyacinthus_orientalis_L_from_Turkey
https://academic.oup.com/chemse/article/28/1/25/282707
https://www.researchgate.net/publication/10972128_Detection_Thresholds_for_Phenyl_Ethyl_Alcohol_Using_Serial_Dilutions_in_Different_Solvents
https://www.benchchem.com/product/b1618771#phenafleur-vs-phenyl-ethyl-alcohol-olfactory-study
https://www.benchchem.com/product/b1618771#phenafleur-vs-phenyl-ethyl-alcohol-olfactory-study
https://www.benchchem.com/product/b1618771#phenafleur-vs-phenyl-ethyl-alcohol-olfactory-study
https://www.benchchem.com/product/b1618771#phenafleur-vs-phenyl-ethyl-alcohol-olfactory-study
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618771?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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